Cas no 81115-67-5 ((S)-(S)-2-Methylbutyl 2-methylbutanoate)

81115-67-5 structure
Product name:(S)-(S)-2-Methylbutyl 2-methylbutanoate
(S)-(S)-2-Methylbutyl 2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
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- (S)-(S)-2-Methylbutyl 2-methylbutanoate
- [S-(R*,R*)]-2-Methylbutanoic acid 2-methylbutyl ester
- 81115-67-5
- [(2S)-2-methylbutyl] (2S)-2-methylbutanoate
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- Inchi: 1S/C10H20O2/c1-5-8(3)7-12-10(11)9(4)6-2/h8-9H,5-7H2,1-4H3
- InChI Key: PVYFCGRBIREQLL-UHFFFAOYSA-N
- SMILES: CC(CC)C(OCC(C)CC)=O
Computed Properties
- Exact Mass: 172.146
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.2
Experimental Properties
- Density: 0.870
- Boiling Point: 185 ºC
- Flash Point: 65 ºC
- Refractive Index: 1.4200
- FEMA: 3359
(S)-(S)-2-Methylbutyl 2-methylbutanoate Related Literature
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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7. Book reviews
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
81115-67-5 ((S)-(S)-2-Methylbutyl 2-methylbutanoate) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 2050-01-3(Isoamyl Isobutyrate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 4606-07-9(Ethyl Cyclopropylcarboxylate)
- 106-27-4(Isopentyl butyrate)
- 539-90-2(isobutyl butyrate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
- 589-59-3(isobutyl isovalerate)
- 97-87-0(butyl isobutyrate)
- 557-00-6(propyl isovalerate)
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